Cas no 132089-40-8 (4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester
• CAS No: 132089-40-8
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD11975641
• CID: 1229924
• PubChem ID: 15093946
• Update Time: 2025-05-21

4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester
• ethyl 5-methyl-2-phenylthiazole-4-carboxylate
• SCHEMBL2880217
• DB-198284
• AS-6410
• ethyl 5-methyl-2-phenyl-1,3-thiazole-4-carboxylate
• 5-Methyl-2-phenylthiazole-4-carboxylic acid ethyl ester
• 132089-40-8
• LPVPODGYPJCVND-UHFFFAOYSA-N
• MFCD11975641
• 5-methyl-2-phenyl-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD11975641
• Inchi： 1S/C13H13NO2S/c1-3-16-13(15)11-9(2)17-12(14-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key： LPVPODGYPJCVND-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OCC)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester

4-Thiazolecarboxylic Acid, 5-Methyl-2-Phenyl-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 132089-40-8, commonly referred to as 4-thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the thiazole derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system with specific substituents that contribute to its unique chemical and pharmacological properties.

Thiazole derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, antioxidant, and antimicrobial activities. The 5-methyl-2-phenyl substituents on the thiazole ring in this compound are particularly interesting as they may enhance its bioavailability and target specificity. Recent studies have highlighted the potential of such derivatives in modulating cellular signaling pathways, making them promising candidates for therapeutic interventions.

The ethyl ester group in this compound plays a crucial role in its solubility and stability. Esterification is a common strategy in drug design to improve the pharmacokinetic properties of a molecule. In this case, the ethyl ester group may facilitate the absorption of the compound in biological systems, thereby enhancing its efficacy. This aspect has been explored in several recent research papers, where the impact of esterification on the pharmacokinetics of thiazole derivatives was systematically investigated.

From a synthetic perspective, the preparation of 4-thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. The synthesis pathway often begins with the formation of the thiazole ring through condensation reactions between an amine and a carbonyl compound. This is followed by selective substitution reactions to introduce the methyl and phenyl groups at specific positions on the ring. Finally, esterification is carried out to introduce the ethyl ester group.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process while minimizing environmental impact. These methods not only improve reaction efficiency but also reduce waste generation, aligning with modern sustainability goals.

In terms of applications, 4-thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester has shown potential in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-cancer activity by inhibiting key enzymes involved in tumor progression. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis and neuroinflammation.

The thiazole ring system is also known for its ability to act as a scaffold for metalloenzyme inhibitors. Recent research has focused on exploiting this property to develop inhibitors for metalloproteases involved in diseases like Alzheimer's and cancer. The presence of electron-withdrawing groups like carboxylic acids further enhances this functionality by increasing binding affinity to metal centers.

In conclusion, 4-thiazolecarboxylic acid, 5-methyl-2-phenyl-, ethyl ester (CAS No. 132089-40-8) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure, combined with advancements in synthetic methodologies and pharmacological insights derived from recent studies, positions it as a promising lead compound for future drug development efforts.